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Compound of Interest

Compound Name: L57

Cat. No.: B15574497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L57 is a novel, artificial peptide identified through phage display technology that demonstrates

high-affinity binding to the low-density lipoprotein receptor-related protein 1 (LRP1).[1][2] LRP1

is a key receptor involved in receptor-mediated transcytosis (RMT) across the blood-brain

barrier (BBB).[2] The L57 peptide has been shown to have significant BBB permeability,

making it a promising and safe vector for the targeted delivery of therapeutics to the central

nervous system (CNS).[1][2] Proper preparation of L57 stock solutions is the critical first step

for ensuring reproducible and accurate results in in-vitro and in-vivo experimental models.

Physicochemical Properties and Data
Quantitative data for the L57 peptide are summarized below. The molecular weight is

calculated from its amino acid sequence (TWPKHFDKHTFYSILKLGKH-OH).

Table 1: L57 Peptide Properties
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Property Value Source / Note

Amino Acid Sequence
TWPKHFDKHTFYSILKLGKH-

OH
[2]

Molecular Weight ~2483.0 g/mol Calculated

Appearance
White to off-white lyophilized

powder
Typical for synthetic peptides

Purity >95% (HPLC recommended)
Standard for research-grade

peptides

Binding Target Cluster 4 of LRP1 [2]

Binding Affinity (EC50) 45 nM [2]

Table 2: Recommended Solvents and Concentrations
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Parameter Recommendation Notes

Primary Solvent

Sterile, nuclease-free water or

Phosphate-Buffered Saline

(PBS), pH 7.4

Peptides are generally soluble

in aqueous buffers.

Alternative Solvent Dimethyl Sulfoxide (DMSO)

For peptides with solubility

issues. Use minimal volume to

dissolve, then dilute with an

aqueous buffer.

Stock Concentration 1-10 mM

A 1 mM stock is standard for

initial experiments. Higher

concentrations depend on

solubility.

Working Concentration
Varies by assay (e.g., 1-100

µM)

Concentration-dependent

uptake has been observed in

vitro.[1]

Storage (Powder) -20°C to -80°C, desiccated
Protect from moisture to

ensure long-term stability.

Storage (Stock Solution) -80°C in single-use aliquots
Avoid repeated freeze-thaw

cycles.

Experimental Protocol: Preparation of a 1 mM L57
Stock Solution
This protocol describes the preparation of a 1 mM stock solution of the L57 peptide.

I. Materials

L57 peptide (lyophilized powder)

Solvent: Sterile, nuclease-free water or DMSO (ACS Reagent Grade)[3]

Sterile, low-adhesion polypropylene microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Benchtop centrifuge

II. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the lyophilized peptide powder in a clean environment to avoid contamination.

Consult the Material Safety Data Sheet (MSDS) for DMSO if used, as it can facilitate the

absorption of other chemicals through the skin.[4]

III. Calculation To prepare a 1 mM stock solution, use the following formula: Mass (mg) =

Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 1 mM L57 stock:

Mass (mg) = 1 mM × 1 mL × 2483.0 g/mol / 1000

Mass (mg) = 2.483 mg

IV. Step-by-Step Procedure

Equilibration: Before opening, allow the vial containing the lyophilized L57 peptide to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

forming on the powder.

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is collected at

the bottom.

Weighing: Accurately weigh the required amount of L57 powder (e.g., 2.483 mg) and transfer

it to a sterile microcentrifuge tube. Alternatively, if the peptide is supplied in a pre-weighed

vial (e.g., 1 mg), calculate the volume of solvent needed to achieve the desired

concentration.
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Solubilization:

Carefully add the calculated volume of sterile water (or other aqueous buffer) to the

microcentrifuge tube containing the peptide.

If using DMSO, add a small initial volume (e.g., 50-100 µL) to fully dissolve the peptide,

then dilute to the final volume with your desired aqueous buffer (e.g., PBS).

Mixing: Gently vortex the solution for 10-15 seconds to ensure the peptide is completely

dissolved. Visually inspect the solution to confirm there are no particulates. If necessary, brief

sonication in a water bath can be used to aid dissolution.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, low-adhesion

polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term use. For short-term use (a few days),

storage at -20°C is acceptable.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for preparing the L57 stock solution

and the biological pathway of its uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: L57 Stock Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574497#preparing-l57-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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